Cas no 1788843-91-3 (N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide)

• Product Name: N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide
• CAS No: 1788843-91-3
• CID: 5368779
• Update Time: 2025-07-16

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)adamantane-1-carboxamide
• N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide

• Inchi： 1S/C18H25N4O/c23-17(18-10-13-7-14(11-18)9-15(8-13)12-18)19-3-4-21-5-6-22-16(21)1-2-20-22/h1-2,5-6,13-15,20H,3-4,7-12H2,(H,19,23)
• InChI Key： PVDKHIREZLUARC-UHFFFAOYSA-N
• SMILES： C12(C(NCCN3=C4C=CNN4C=C3)=O)CC3CC(CC(C3)C1)C2

Additional information on N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide

Introduction to N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide (CAS No. 1788843-91-3)

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure, which combines the rigidity of the adamantane core with the flexibility and bioactivity of the 1H-pyrazolo[1,5-a]imidazole moiety. This compound, identified by its CAS number 1788843-91-3, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry.

The adamantane group, known for its stability and resistance to metabolic degradation, provides a robust scaffold for medicinal chemistry applications. Its unique three-dimensional structure helps in optimizing binding affinity and selectivity, making it a valuable component in the design of novel therapeutic agents. On the other hand, the 1H-pyrazolo[1,5-a]imidazole ring system is a well-documented pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The integration of these two structural elements in N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide creates a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the adamantane moiety can enhance the compound's solubility and bioavailability, while the pyrazolo[1,5-a]imidazole part contributes to its pharmacological activity. This combination has led to interest in developing derivatives of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide as potential lead compounds for treating a variety of diseases.

In vitro studies have demonstrated that this compound exhibits promising inhibitory effects on certain enzymes and receptors implicated in cancer progression. The pyrazolo[1,5-a]imidazole ring is known to interact with enzymes such as kinases and phosphodiesterases, which are often overexpressed in tumor cells. The presence of the adamantane group further stabilizes these interactions, potentially leading to increased efficacy and reduced side effects. These findings have prompted researchers to investigate the compound's potential as an anticancer agent.

Moreover, the structural features of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide make it an attractive candidate for developing drugs targeting neurological disorders. The rigid adamantane core can improve blood-brain barrier penetration, while the pyrazolo[1,5-a]imidazole moiety has shown neuroprotective properties in preliminary studies. This combination could lead to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also allow for modifications that can fine-tune the biological activity of the compound.

The pharmacokinetic properties of this compound are also of great interest. Preclinical studies have indicated that N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The adamantane group enhances lipophilicity, facilitating cellular uptake and tissue distribution, while the pyrazolo[1,5-a]imidazole moiety contributes to metabolic stability. These characteristics make it a promising candidate for further development into a therapeutic drug.

Recent research has also explored the potential applications of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide in inflammation and autoimmune diseases. The pyrazolo[1,5-a]imidazole ring has been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The structural integrity provided by the adamantane group ensures prolonged activity at target sites. These findings open up new avenues for treating chronic inflammatory conditions using this compound.

In conclusion, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)adamantane-1-carboxamide (CAS No. 1788843-91-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features combine the stability of the adamantane core with the bioactivity of the pyrazolo[1,5-a]imidazole moiety. Recent studies highlight its promising applications in anticancer therapy, neurological disorders treatment, inflammation management, and more. With ongoing research efforts focused on optimizing its synthesis and pharmacological properties，this compound is poised to make substantial contributions to modern medicine.